Cas no 828263-43-0 (2-Hexadecanone, 16-phenyl-)

• Product name: 2-Hexadecanone, 16-phenyl-
• CAS No: 828263-43-0
• MF: C₂₂H₃₆O
• MW: 316.52064704895
• CID: 681834
• PubChem ID: 5273620

2-Hexadecanone, 16-phenyl- Chemical and Physical Properties

Names and Identifiers

• 16-phenylhexadecan-2-one
• 2-Hexadecanone, 16-phenyl-
• SCHEMBL547835
• 828263-43-0
• AKOS025296107
• DTXSID50414951

• Inchi： InChI=1S/C22H36O/c1-21(23)17-13-10-8-6-4-2-3-5-7-9-11-14-18-22-19-15-12-16-20-22/h12,15-16,19-20H,2-11,13-14,17-18H2,1H3
• InChI Key： NWTRBPHNLLSBBD-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCCCCCCCCCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 316.276615768g/mol
• Monoisotopic Mass: 316.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives